1-ethyl-4-(4-{[1-(3-methyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazine

• IUPAC Name: 5-[4-[4-(4-ethylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]-3-methyl-1,2,4-thiadiazole
• InChI: InChI=1S/C18H29N5OS/c1-3-21-11-13-22(14-12-21)8-4-5-15-24-17-6-9-23(10-7-17)18-19-16(2)20-25-18/h17H,3,6-15H2,1-2H3
• InChI Key: YARXHIIBEREPIT-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC#CCOC2CCN(CC2)C3=NC(=NS3)C
• Molecular Formula: C18H29N5OS
• Molecular Weight: 363.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including an ethyl group, a piperazine ring, a thiadiazole ring, and an alkyne group. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in fields such as medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the piperazine ring could be formed through a reaction known as a cyclization. The thiadiazole ring could be introduced through a condensation reaction. The alkyne group could be introduced through a dehydrohalogenation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine and thiadiazole rings would add rigidity to the structure, while the alkyne group would introduce unsaturation.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions due to the presence of multiple reactive functional groups. For example, the alkyne group could undergo addition reactions, the piperazine ring could participate in substitution reactions, and the thiadiazole ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could increase its boiling point and melting point compared to simpler compounds. The presence of an alkyne group could make it more reactive

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.